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Compound of Interest

Compound Name: 5-Methoxycanthin-6-one

Cat. No.: B084850 Get Quote

A summary of the key chemical and physical properties of 5-Methoxycanthin-6-one is

presented below. This data is essential for handling and characterization of the compound.

Property Value Reference

Molecular Formula C₁₅H₁₀N₂O₂ [2]

Molecular Weight 250.25 g/mol [2]

Appearance Solid [2]

Melting Point 243 - 244 °C [2]

Solubility Data for 5-Methoxycanthin-6-one
The solubility of 5-Methoxycanthin-6-one in various solvents is a critical parameter for

developing a successful recrystallization protocol. The following table summarizes the known

solubility characteristics.
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Solvent Solubility Reference

95% Ethanol
Recrystallization is effective,

yielding colorless needles.
[3]

Methanol

A related compound, 4-

methoxy-5-hydroxycanthin-6-

one, is soluble.

[4]

Dimethyl Sulfoxide (DMSO) Soluble. [5][6]

Chloroform Soluble. [6]

Dichloromethane Soluble. [6]

Ethyl Acetate Soluble. [6]

Acetone Soluble. [6]

Aqueous Solutions

Poorly soluble, a common

characteristic of canthin-6-one

alkaloids.

[1]

Experimental Protocol: Recrystallization of 5-
Methoxycanthin-6-one
This protocol details the procedure for the purification of 5-Methoxycanthin-6-one using 95%

ethanol as the recrystallization solvent.

Materials and Equipment:

Crude 5-Methoxycanthin-6-one

95% Ethanol (EtOH)

Erlenmeyer flasks

Hot plate with magnetic stirring capabilities

Magnetic stir bar
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Condenser (optional, to prevent solvent evaporation)

Fluted filter paper

Glass funnel

Buchner funnel and flask

Vacuum source

Spatula

Watch glass

Drying oven or desiccator

Procedure:

Dissolution:

Place the crude 5-Methoxycanthin-6-one into an Erlenmeyer flask with a magnetic stir

bar.

Add a minimal amount of 95% ethanol to the flask.

Gently heat the mixture on a hot plate with stirring. Add more 95% ethanol portion-wise

until the 5-Methoxycanthin-6-one is completely dissolved. Avoid adding an excessive

amount of solvent to ensure a good yield.

Hot Filtration (if necessary):

If insoluble impurities are present, perform a hot filtration.

Preheat a second Erlenmeyer flask and a glass funnel containing fluted filter paper on the

hot plate.

Quickly pour the hot, saturated solution through the preheated filtration setup to remove

insoluble impurities. This step should be done rapidly to prevent premature crystallization.
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Crystallization:

Allow the hot, clear solution to cool slowly to room temperature. Covering the flask with a

watch glass will prevent contamination and slow down the cooling process, which

encourages the formation of larger, purer crystals.

For maximum yield, the flask can be subsequently placed in an ice bath to further

decrease the solubility of the compound.

Crystal Collection:

Collect the formed crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of ice-cold 95% ethanol to remove any remaining

soluble impurities.

Drying:

Dry the purified crystals on a watch glass in a drying oven at a temperature well below the

melting point (e.g., 60-80 °C) or in a desiccator under vacuum until a constant weight is

achieved.

Experimental Workflow Diagram

Dissolution Purification Crystallization Isolation & Drying

Crude 5-Methoxycanthin-6-one Dissolve in minimal hot 95% Ethanol Hot Filtration (if needed)Insoluble impurities? Slow Cooling to Room Temperature Ice Bath Vacuum Filtration Wash with Cold 95% Ethanol Dry Crystals Pure 5-Methoxycanthin-6-one

Click to download full resolution via product page

Caption: Workflow for the recrystallization of 5-Methoxycanthin-6-one.

Safety Precautions
Work in a well-ventilated fume hood.
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Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and gloves.

Ethanol is flammable; avoid open flames and use a hot plate for heating.

Handle hot glassware with appropriate tongs or heat-resistant gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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